1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine

• IUPAC Name: 1-ethyl-N-[(3-fluorophenyl)methyl]piperidin-4-amine
• InChI: InChI=1S/C14H21FN2/c1-2-17-8-6-14(7-9-17)16-11-12-4-3-5-13(15)10-12/h3-5,10,14,16H,2,6-9,11H2,1H3
• InChI Key: QKSIBRFLICACHY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NCC2=CC(=CC=C2)F
• Molecular Formula: C14H21FN2
• Molecular Weight: 236.33 g/mol

Description

1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine, also known as EFLEA, is a chemical compound that belongs to the class of phenethylamines. It has been studied for its potential use in scientific research as a selective serotonin reuptake inhibitor (SSRI) and as a ligand for the serotonin transporter.

Mechanism of Action

1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine works by inhibiting the reuptake of serotonin, a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. By inhibiting the reuptake of serotonin, 1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine increases the concentration of serotonin in the synaptic cleft, which can lead to an improvement in mood and a reduction in anxiety.
Biochemical and Physiological Effects:
1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine has been shown to have a high affinity for the serotonin transporter and to inhibit the reuptake of serotonin in vitro. In animal studies, 1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine has been shown to increase the concentration of serotonin in the brain and to have antidepressant-like effects. 1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine has also been shown to reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine is its high affinity for the serotonin transporter, which makes it a useful tool for studying the role of the serotonin transporter in the regulation of mood and anxiety. However, one limitation of 1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine is that it is a relatively new compound and more research is needed to fully understand its pharmacological properties.

Future Directions

There are several future directions for the study of 1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine. One direction is to further investigate its potential use as a selective serotonin reuptake inhibitor and as a ligand for the serotonin transporter. Another direction is to study its effects on other neurotransmitter systems, such as the dopamine and norepinephrine systems. Additionally, future studies could investigate the potential use of 1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia.

Synthesis Methods

The synthesis of 1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine involves several steps. The first step involves the reaction of 3-fluorobenzyl chloride with piperidine to form N-(3-fluorobenzyl)piperidine. The second step involves the reaction of N-(3-fluorobenzyl)piperidine with ethylamine to form 1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine. The purity of the final product can be confirmed using analytical techniques such as nuclear magnetic resonance spectroscopy.

Scientific Research Applications

1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine has been studied for its potential use in scientific research as a selective serotonin reuptake inhibitor (SSRI) and as a ligand for the serotonin transporter. It has been shown to have high affinity for the serotonin transporter and to inhibit the reuptake of serotonin in vitro. 1-ethyl-N-(3-fluorobenzyl)-4-piperidinamine has also been studied for its potential use in the treatment of depression and anxiety disorders.